Cas no 1531536-27-2 (4-Methylphthalazine-1-carboxylic Acid)

• Product Name: 4-Methylphthalazine-1-carboxylic Acid
• CAS No: 1531536-27-2
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• CID: 5579251
• Update Time: 2025-05-23

4-Methylphthalazine-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-Phthalazinecarboxylic acid, 4-methyl-
• 4-Methylphthalazine-1-carboxylic Acid

• Inchi： 1S/C10H8N2O2/c1-6-7-4-2-3-5-8(7)9(10(13)14)12-11-6/h2-5H,1H3,(H,13,14)
• InChI Key： TVDBJRPBOZPIJO-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)C2=C(C=CC=C2)C(C)=NN=1

Experimental Properties

• Density: 1.355±0.06 g/cm3(Predicted)
• Boiling Point: 493.0±25.0 °C(Predicted)
• pka: 0.47±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on 4-Methylphthalazine-1-carboxylic Acid

Introduction to 4-Methylphthalazine-1-carboxylic Acid (CAS No. 1531536-27-2)

4-Methylphthalazine-1-carboxylic Acid, identified by its Chemical Abstracts Service (CAS) number 1531536-27-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the phthalazine class, a heterocyclic aromatic structure that has been extensively studied for its potential biological activities. The presence of a methyl group at the 4-position and a carboxylic acid functional group at the 1-position imparts unique chemical and pharmacological properties, making it a valuable scaffold for drug discovery and material science applications.

The structural framework of 4-Methylphthalazine-1-carboxylic Acid consists of a benzene ring fused with a pyridazine ring, with the carboxylic acid group providing a site for further functionalization. This structural motif is known to exhibit diverse interactions with biological targets, including enzymes and receptors, which has spurred interest in its derivatives for therapeutic purposes. The compound’s stability under various conditions and its solubility profile make it suitable for both in vitro and in vivo studies.

In recent years, research on phthalazine derivatives has expanded significantly, particularly in the context of developing novel pharmaceutical agents. The 4-Methylphthalazine-1-carboxylic Acid derivative has been explored for its potential antimicrobial, anti-inflammatory, and anticancer properties. Studies have demonstrated that modifications in the phthalazine core can significantly alter its biological activity, making it a versatile platform for medicinal chemistry.

One of the most compelling aspects of 4-Methylphthalazine-1-carboxylic Acid is its role as a precursor in synthesizing more complex molecules. Researchers have leveraged this compound to develop novel inhibitors targeting specific enzymes involved in diseases such as cancer and neurodegenerative disorders. The carboxylic acid moiety allows for facile coupling with other biomolecules via amide bond formation, enabling the creation of peptidomimetics and other pharmacophores.

The pharmacokinetic properties of 4-Methylphthalazine-1-carboxylic Acid have also been thoroughly investigated. Its moderate solubility in water and lipids suggests potential for oral administration, while its stability under physiological conditions enhances its suitability for clinical trials. Preclinical studies have shown promising results in animal models, where derivatives of this compound have demonstrated efficacy in reducing inflammation and inhibiting tumor growth.

Advances in computational chemistry have further accelerated the development of 4-Methylphthalazine-1-carboxylic Acid derivatives. Molecular modeling techniques have been employed to predict binding affinities and optimize drug-like properties, reducing the time and cost associated with traditional high-throughput screening methods. These computational approaches have identified several promising analogs with enhanced potency and selectivity.

The synthesis of 4-Methylphthalazine-1-carboxylic Acid involves multi-step organic reactions that require precise control over reaction conditions. Modern synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric synthesis, have improved the efficiency and yield of producing this compound. These advancements have made it more accessible for researchers to explore its full potential in drug development.

In conclusion, 4-Methylphthalazine-1-carboxylic Acid (CAS No. 1531536-27-2) represents a significant compound in pharmaceutical research due to its unique structural features and biological activities. Its role as a scaffold for drug discovery, coupled with recent advancements in synthetic chemistry and computational biology, positions it as a promising candidate for future therapeutic applications. Continued investigation into this compound and its derivatives will likely yield novel treatments for various diseases.